Cas no 89641-97-4 (7-nitro-1,2-benzothiazole)
7-nitro-1,2-benzothiazole structure
Product Name:7-nitro-1,2-benzothiazole
CAS No:89641-97-4
MF:C7H4N2O2S
MW:180.183859825134
CID:1943240
PubChem ID:198656
Update Time:2025-04-21
7-nitro-1,2-benzothiazole Chemical and Physical Properties
Names and Identifiers
-
- 7-nitro-1,2-benzothiazole
- 1,2-benzisothiazole, 7-nitro-
- 7-Nitro-1,2-benzisothiazole
- DTXSID30237802
- DTXCID40160293
- DS-017104
- CCRIS 6350
- AKOS006372685
- SCHEMBL5441566
- XYFHXKUXMXHTPU-UHFFFAOYSA-N
- 89641-97-4
- 7-nitrobenzisothiazole
- BRN 1073803
- X6DYU86MKS
-
- Inchi: 1S/C7H4N2O2S/c10-9(11)6-3-1-2-5-4-8-12-7(5)6/h1-4H
- InChI Key: XYFHXKUXMXHTPU-UHFFFAOYSA-N
- SMILES: S1C2C(=CC=CC=2C=N1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 179.999
- Monoisotopic Mass: 179.999
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 194
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 87Ų
Experimental Properties
- Density: 1.525
- Boiling Point: 247.2°C at 760 mmHg
- Flash Point: 103.3°C
- Refractive Index: 1.729
7-nitro-1,2-benzothiazole Related Literature
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C. Achilli,G. F. Guidetti,A. Ciana,D. Capsoni,G. Minetti Biomater. Sci., 2016,4, 1417-1421
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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